Cas no 110579-17-4 (Acetamide,2-[(1-methyl-4-nitro-1H-imidazol-5-yl)sulfonyl]-)

• Product Name: Acetamide,2-[(1-methyl-4-nitro-1H-imidazol-5-yl)sulfonyl]-
• CAS No: 110579-17-4
• MF: C₆H₈N₄O₅S
• MW: 248.216519355774
• CID: 142183
• PubChem ID: 60454
• Update Time: 2025-04-19

Acetamide,2-[(1-methyl-4-nitro-1H-imidazol-5-yl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Acetamide,2-[(1-methyl-4-nitro-1H-imidazol-5-yl)sulfonyl]-
• 2-(3-methyl-5-nitroimidazol-4-yl)sulfonylacetamide
• BRN 5589309
• ACETAMIDE, 2-((1-METHYL-4-NITRO-1H-IMIDAZOL-5-YL)SULFONYL)-
• DTXSID70149314
• 2-((1-Methyl-4-nitro-1H-imidazol-5-yl)sulfonyl)acetamide
• 110579-17-4

• Inchi： 1S/C6H8N4O5S/c1-9-3-8-5(10(12)13)6(9)16(14,15)2-4(7)11/h3H,2H2,1H3,(H2,7,11)
• InChI Key： NLMRESUVNWSVNL-UHFFFAOYSA-N
• SMILES： S(CC(N)=O)(C1=C([N+](=O)[O-])N=CN1C)(=O)=O

Computed Properties

• Exact Mass: 248.02164
• Monoisotopic Mass: 248.02154054g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 149Ų

Experimental Properties

• PSA: 138.19